2-[(5-bromo-2-thienyl)carbonyl]-N-(3,4-dimethoxyphenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(5-bromothiophene-2-carbonyl)amino]-3-(3,4-dimethoxyphenyl)urea
• InChI: InChI=1S/C14H14BrN3O4S/c1-21-9-4-3-8(7-10(9)22-2)16-14(20)18-17-13(19)11-5-6-12(15)23-11/h3-7H,1-2H3,(H,17,19)(H2,16,18,20)
• InChI Key: LXDNWBJJPHPISI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)NNC(=O)C2=CC=C(S2)Br)OC
• Molecular Formula: C14H14BrN3O4S
• Molecular Weight: 400.25 g/mol

Description

2-[(5-bromo-2-thienyl)carbonyl]-N-(3,4-dimethoxyphenyl)hydrazinecarboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BTCPH and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BTCPH is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. BTCPH has also been shown to inhibit the activity of several enzymes involved in cancer cell proliferation, including topoisomerase I and II.
Biochemical and Physiological Effects:
BTCPH has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, BTCPH has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have activity against several bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTCPH for lab experiments is its high potency and specificity. This makes it an ideal tool for studying the mechanisms of cancer cell proliferation and apoptosis. However, one of the main limitations of BTCPH is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several areas of research that could be explored in the future with regards to BTCPH. One area of interest is in the development of new drug delivery systems that could improve the solubility and bioavailability of BTCPH. Another area of interest is in the development of new cancer therapies that could be used in combination with BTCPH to enhance its anti-cancer activity. Finally, further research is needed to fully understand the mechanism of action of BTCPH and its potential applications in other areas of scientific research.

Scientific Research Applications

BTCPH has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. BTCPH has been shown to have potent anti-cancer activity in vitro, and further research is needed to explore its potential as a cancer treatment in vivo.